Cas no 824397-59-3 (2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE)

2-((Methylthio)((4-morpholinophenyl)amino)methylene)malononitrile is a specialized organic compound featuring a morpholine-substituted phenylamino group and a methylthio-methylene malononitrile moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds or functional materials. Its electron-withdrawing nitrile groups and sulfur-containing substituent enhance its utility in nucleophilic addition and cyclization reactions. The morpholine ring contributes to solubility in polar organic solvents, facilitating its use in diverse reaction conditions. This compound is suited for applications in pharmaceuticals, agrochemicals, or advanced material synthesis, where precise functional group manipulation is required. Proper handling under controlled conditions is recommended due to its potential reactivity.

2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE structure

824397-59-3 structure

Product Name:2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE

CAS No:824397-59-3

MF:C₁₅H₁₆N₄OS

MW:300.378741264343

CID:691760

Update Time:2025-05-23

2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE Chemical and Physical Properties

Names and Identifiers

- Propanedinitrile,[(methylthio)[[4-(4-morpholinyl)phenyl]amino]methylene]-
- 2-((Methylthio)((4-morpholinophenyl)amino)methylene)malononitrile
- CID 91994965
- Propanedinitrile, 2-[(methylthio)[[4-(4-morpholinyl)phenyl]amino]methylene]-
- 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE
- Inchi： 1S/C15H16N4OS/c1-21-15(12(10-16)11-17)18-13-2-4-14(5-3-13)19-6-8-20-9-7-19/h2-5,18H,6-9H2,1H3
- InChI Key： BGPWQSNAQXQZSE-UHFFFAOYSA-N
- SMILES： S(C)/C(=C(/C#N)\C#N)/NC1C=CC(=CC=1)N1CCOCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 454
Topological Polar Surface Area: 97.4

Experimental Properties

Density: 1.293±0.06 g/cm3(Predicted)
Boiling Point: 472.8±45.0 °C(Predicted)
pka: 6.15±0.40(Predicted)

2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM376791-1g	2-[(methylsulfanyl)({[4-(morpholin-4-yl)phenyl]amino})methylidene]propanedinitrile	824397-59-3	95%+	1g	$498	2024-07-23

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Additional information on 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE

Recent Advances in the Study of 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE (CAS: 824397-59-3)

In recent years, the compound 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE (CAS: 824397-59-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and green chemistry approaches to enhance the efficiency of the production process. These advancements are critical for scaling up production for preclinical and clinical studies.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling molecules, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses. These findings suggest its potential as a dual-purpose therapeutic agent.

Recent preclinical trials have evaluated the pharmacokinetics and toxicity profile of 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE. Results indicate favorable bioavailability and a manageable safety profile, paving the way for further clinical development. However, challenges such as metabolic stability and formulation optimization remain to be addressed.

In conclusion, 2-((METHYLTHIO)((4-MORPHOLINOPHENYL)AMINO)METHYLENE)MALONONITRILE represents a promising candidate for therapeutic development. Ongoing research aims to elucidate its full mechanistic potential and optimize its clinical applicability. Future studies will focus on combination therapies and targeted delivery systems to maximize its efficacy and minimize adverse effects.